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Introduction

[Ni(dtbbpy)(H20)4]Cl2 (di-tert-butyl bipyridine nickel(ll) chloride tetrahydrate) is a versatile and
increasingly popular precatalyst in the field of organic synthesis.[1] Its primary application lies in
nickel/photoredox dual catalysis, a powerful strategy that enables the formation of carbon-
carbon and carbon-heteroatom bonds under mild conditions. This approach merges the
reactivity of a nickel catalyst with a photoredox catalyst, which, upon irradiation with visible
light, facilitates single-electron transfer (SET) processes to generate radical intermediates. The
nickel catalyst then intercepts these radicals to forge new chemical bonds.

This document provides detailed application notes and experimental protocols for the use of
[Ni(dtbbpy)(H20)4]Cl2 in key synthetic transformations, including decarboxylative arylations and
couplings with 1,4-dihydropyridines.

Key Applications

The [Ni(dtbbpy)(H20)4]Clz precatalyst is particularly effective in the following transformations:
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o Decarboxylative Cross-Couplings: This method utilizes carboxylic acids as readily available
and stable radical precursors for the formation of C(sp3)—C(sp?) bonds.[2]

o Coupling of 1,4-Dihydropyridines with Aryl Halides: 1,4-Dihydropyridines serve as effective
precursors for C(sp?)-centered alkyl radicals, which can be coupled with a wide range of
(hetero)aryl bromides.[3]

o Carbon-Oxygen (C-O) Bond Formation: This catalyst system can be employed for the
challenging construction of C-O bonds, a crucial transformation in the synthesis of
pharmaceuticals and natural products.[4]

Experimental Setup

A typical experimental setup for photocatalytic reactions using [Ni(dtbbpy)(H20)4]Clz involves a
reaction vessel (e.g., a quartz cuvette or a standard vial) positioned in front of a visible light
source, typically a blue light-emitting diode (LED).[5][6][7] To ensure even irradiation and
maintain a constant temperature, the setup often includes a magnetic stirrer and a cooling fan.
The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to
prevent quenching of the excited state of the photocatalyst by oxygen.

Diagram of a Typical Photocatalytic Experimental Setup:

General Photocatalytic Reaction Setup
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Caption: A schematic of a standard experimental setup for photocatalysis.

Experimental Protocols

Protocol 1: General Procedure for Decarboxylative
Arylation of Carboxylic Acids with Aryl Halides

This protocol is adapted from the work of Doyle and MacMillan.[2]

Materials:

[Ni(dtbbpy)(H20)4]Cl2

e Photocatalyst (e.g., Ir[dF(CF3)ppy]z(dtbbpy)PFs)
e Carboxylic acid

e Aryl halide (iodide or bromide)

o Base (e.g., iPr2NEt)

o Tetrabutylammonium iodide (TBAI)

e Anhydrous, degassed solvent (e.g., 1,4-dioxane)
» Reaction vial

e Magnetic stir bar

Blue LED light source (e.g., 390 nm)
Procedure:

» To a reaction vial charged with a magnetic stir bar, add the carboxylic acid (1.3 equiv), aryl
halide (1.0 equiv), [Ni(dtbbpy)(H20)4]Cl2 (3 mol%), photocatalyst (3 mol%), iPr2NEt (2.0
equiv), and TBAI (1.0 equiv).
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o Evacuate and backfill the vial with an inert gas (e.g., nitrogen) three times.

e Add the anhydrous, degassed solvent (to achieve a concentration of ~0.05 M with respect to
the aryl halide).

 Stir the reaction mixture and irradiate with a blue LED light source at room temperature for
24 hours.

» Upon completion, the reaction mixture can be concentrated and purified by flash column
chromatography on silica gel.

Protocol 2: General Procedure for the Coupling of 1,4-
Dihydropyridines with Aryl Halides

This protocol is based on the work of Molander and Gutiérrez-Bonet.[3]
Materials:

« [Ni(dtbbpy)(H20)4]Cl2

e Photocatalyst (e.g., 4CzIPN)

e 1,4-Dihydropyridine

e Aryl halide (bromide)

e Anhydrous, degassed solvent (e.g., acetone)
» Reaction vial

o Magnetic stir bar

e Blue LED light source

Procedure:

¢ In a reaction vial equipped with a magnetic stir bar, combine the 1,4-dihydropyridine (1.5
equiv), aryl halide (1.0 equiv), [Ni(dtbbpy)(H20)4]Cl2 (3-10 mol%), and photocatalyst (2
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mol%).
o Evacuate and backfill the vial with an inert gas (e.g., argon) three times.

e Add the anhydrous, degassed solvent (to achieve a concentration of ~0.05 M with respect to
the aryl halide).

« Stir the reaction mixture under irradiation with a blue LED light source at room temperature
for 24 hours.

 After the reaction is complete, the solvent is removed under reduced pressure, and the
residue is purified by flash column chromatography.

Data Presentation

The following tables summarize the performance of [Ni(dtbbpy)(H20)4]Clz in representative
catalytic reactions.

Table 1. Decarboxylative Arylation of Various Carboxylic Acids with Aryl lodides[2]

Carboxylic ) )
Entry . Aryl lodide Product Yield (%)
Acid
1-Chloro-3-iodo- 2-(3-Chloro-5-
1 2-Phenoxyacetic  5- (trifluoromethyl)p g5
acid (trifluoromethyl)b  henyl)ethan-1-
enzene one
5 Cyclohexanecarb  1-lodo-4- 4-Cyclohexyl-1- 28
oxylic acid nitrobenzene nitrobenzene
1,3-Dimethyl-5-
o ) 1-lodo-3,5-
3 Pivalic acid ] (tert- 92
dimethylbenzene
butyl)benzene
1- Methyl 4-(1-
Methyl 4-
4 Adamantanecarb adamantyl)benzo 88
] ] iodobenzoate
oxylic acid ate
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Table 2: Coupling of 1,4-Dihydropyridines with Various Aryl Bromides[3]

1,4-
Entry Dihydropyridin  Aryl Bromide Product Yield (%)
e
4 1-(4-
N-Phenyl-1,4- Phenylmethyl
1 ) Y o Bromoacetophen ( Y yh 91
dihydropyridine henyl)ethan-1-
one
one
4- 4-
N-Benzyl-1,4- o )
2 ) o Bromobenzonitril  (Benzyl)benzonit 85
dihydropyridine )
e rile
Methyl 4-
N-Isopropyl-1,4- Methyl 4- )
3 ) o (isopropyl)benzo 76
dihydropyridine bromobenzoate
ate
N-Cyclohexyl-
1-Bromo-4- 1-Cyclohexyl-4-
4 1,4- 82
fluorobenzene fluorobenzene

dihydropyridine

Catalytic Cycle

The proposed catalytic cycle for the Ni/photoredox dual-catalyzed decarboxylative arylation is

depicted below. The cycle is initiated by the excitation of the photocatalyst (PC) with visible

light. The excited photocatalyst then oxidizes the carboxylate to generate a radical, which

undergoes decarboxylation. This alkyl radical is then captured by a Ni(0) species, which is

generated in situ from the Ni(ll) precatalyst. The resulting Ni(ll) intermediate undergoes

oxidative addition with the aryl halide to form a Ni(lll) species, followed by reductive elimination

to afford the final product and regenerate the active Ni(l) catalyst.
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Proposed Catalytic Cycle for Decarboxylative Arylation
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Caption: A simplified representation of the Ni/photoredox dual catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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